Cas no 1176104-70-3 (8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 1176104-70-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD11899781
• CID: 4561583
• PubChem ID: 18356893
• Update Time: 2025-10-25

8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL
• 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol

• MDL： MFCD11899781
• Inchi： 1S/C9H9ClO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3,8,11H,4-5H2
• InChI Key： GPVZZVRDTLSVFZ-UHFFFAOYSA-N
• SMILES： C1OC2=C(Cl)C=CC=C2C(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol

Comprehensive Analysis of 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol (CAS 1176104-70-3): Properties, Applications, and Research Insights

The compound 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol (CAS 1176104-70-3) is a chroman derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring a chloro-substituted benzopyran backbone, has attracted attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its synthetic pathways and biological activities, aligning with the growing demand for novel heterocyclic compounds in modern therapeutics.

Recent studies highlight the role of 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol as a key intermediate in developing central nervous system (CNS) targeting agents. Its structural similarity to naturally occurring bioactive chromanes makes it a promising candidate for modulating neurological pathways. This aligns with current trends in addressing neurodegenerative disorders, a hot topic in medical research. The compound's lipophilic properties and hydrogen-bonding capacity further enhance its pharmacokinetic profile, a critical factor in blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS 1176104-70-3 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its chroman-4-ol scaffold serves as a versatile platform for medicinal chemistry optimization, particularly in developing selective enzyme inhibitors. The presence of the chloro substituent at the 8-position introduces unique electronic effects that influence both reactivity and biological interactions, making it valuable for rational drug design strategies.

In material science applications, 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol demonstrates potential as a photoactive component in organic electronics. Its conjugated π-system and electron-withdrawing chloro group contribute to interesting optoelectronic properties, relevant to developing organic light-emitting diodes (OLEDs) and photovoltaic materials. This connects with the global push for sustainable energy solutions and green chemistry initiatives.

Analytical characterization of CAS 1176104-70-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity profile, essential for research applications. Recent improvements in computational chemistry tools have enabled more efficient molecular docking studies with this compound, accelerating its exploration in virtual screening platforms.

The stability profile of 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol under various physiological conditions makes it particularly interesting for formulation development. Its pH-dependent solubility characteristics and thermal stability data are frequently searched topics among pharmaceutical scientists working on drug delivery systems. These properties are crucial for developing oral bioavailability enhancement strategies, a persistent challenge in small molecule therapeutics.

Emerging research directions for CAS 1176104-70-3 include its potential as a fluorescent probe in biological imaging and its role in metal-organic frameworks (MOFs) construction. The compound's ability to form coordination complexes with transition metals opens possibilities in catalysis and sensor development. These applications resonate with current interests in multifunctional materials and molecular recognition technologies.

From a regulatory standpoint, proper handling and storage of 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol require standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers emphasize the importance of material safety data sheets (MSDS) compliance and risk assessment procedures. These precautions align with the scientific community's increasing focus on responsible research practices and laboratory safety culture.

The commercial availability of CAS 1176104-70-3 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Current market trends show growing demand for this compound, particularly in academic institutions and pharmaceutical R&D departments focusing on neurological targets. Its relatively straightforward synthetic accessibility compared to similar chroman derivatives contributes to its popularity among medicinal chemists.

Future prospects for 8-chloro-3,4-dihydro-2H-1-benzopyran-4-ol research include exploring its stereochemical aspects through asymmetric synthesis and investigating its potential in combinatorial chemistry libraries. The compound's versatility positions it as a valuable building block for diversity-oriented synthesis, particularly in fragment-based drug discovery approaches that are gaining traction in the pharmaceutical industry.